N-(3,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-4-methylbenzamide

• IUPAC Name: N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-4-methylbenzamide
• InChI: InChI=1S/C16H15N3O2S/c1-9-4-6-12(7-5-9)14(20)18-13-11(3)17-16-19(15(13)21)10(2)8-22-16/h4-8H,1-3H3,(H,18,20)
• InChI Key: DOBZVRPLSHKJLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N(C2=O)C(=CS3)C)C
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

Thiazolo[3,2-a]pyrimidines are a class of heterocyclic compounds that contain a thiazole ring fused with a pyrimidine ring. They are known for their broad spectrum of biological activity, including anti-inflammatory, antiparkinsonian, and antiherpes activity.

Synthesis Analysis

Thiazolo[3,2-a]pyrimidines can be synthesized by the reaction of tetrahydropyrimidine-2-thiones with halocarboxylic acid esters or with 3-bromopentane-2,4-dione. The reaction of pyrimidine-2-thiones with chloroacetate does not require the use of triethylamine and the thiazolopyrimidines are formed simply by heating the reagents without solvent.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-a]pyrimidines is characterized by a high frequency IR absorption band in the range of 1774-1754 cm -1, which is assigned to the carbonyl group stretching vibration of the thiazolone ring.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines possess an active methylene group (C 2 H 2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[3,2-a]pyrimidines can vary depending on the specific compound. For example, 2- {6,7-Dimethyl-5-oxo-5H- [1,3]thiazolo [3,2-A]pyrimidin-3-YL}acetic acid has a molecular weight of 238.27 g/mol.

Scientific Research Applications

Antimicrobial Agents

. . They have shown significant activity against E. coli, B. mycoides, and C. .

Antitumor Activity

. .

Antibacterial Activity

. .

Anti-inflammatory Activity

. .

Drug Discovery

. .

Catalysis

. .

Mechanism of Action

Thiazolo[3,2-a]pyrimidines are known to be glutamate receptor antagonists and acetylcholinesterase inhibitors. They show anti-inflammatory, antiparkinsonian, and antiherpes activity.

Future Directions

Thiazolo[3,2-a]pyrimidines are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target.